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Compound of Interest

Compound Name: 4-Hydrazinyl-1-methylpiperidine

Cat. No.: B1589206 Get Quote

In the landscape of modern chemical research and drug development, the strategic selection of

molecular building blocks is paramount. 4-Hydrazinyl-1-methylpiperidine is a bifunctional

molecule that marries the well-established reactivity of a hydrazine moiety with the

pharmaceutically relevant N-methylpiperidine scaffold. While specific, widespread applications

of this particular molecule are not extensively documented in mainstream literature, its

constituent parts provide a clear and compelling roadmap for its potential utility.

The hydrazine group (-NHNH₂) is a powerful nucleophile and a cornerstone in the synthesis of

a vast array of nitrogen-containing heterocycles.[1][2] Its derivatives are known to exhibit a

wide spectrum of biological activities, forming the basis of numerous therapeutic agents.[3][4]

Concurrently, the piperidine ring, a saturated heterocycle, is one of the most ubiquitous

scaffolds in approved drugs, prized for its ability to confer favorable physicochemical properties

such as aqueous solubility and metabolic stability, while providing a three-dimensional vector

for substituent placement.[5][6] The N-methyl group in particular can enhance basicity and

influence receptor binding.

This guide, intended for researchers, chemists, and drug development professionals, will

explore the untapped potential of 4-Hydrazinyl-1-methylpiperidine. We will move beyond a

simple recitation of facts to provide a Senior Application Scientist's perspective on why and how

this molecule can be leveraged in synthetic chemistry, medicinal chemistry, and chemical

biology. We will detail not just what is possible, but provide actionable, self-validating

experimental designs to unlock its value.
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Chemical Properties Data

IUPAC Name (1-methylpiperidin-4-yl)hydrazine

CAS Number 51304-64-4[7][8]

Molecular Formula C₆H₁₅N₃[7][8]

Molecular Weight 129.21 g/mol [7][9]

Form Solid[8]

Related Forms
Dihydrochloride Salt (CAS 53242-78-7)[10],

Hydrochloride Salt (CAS 953052-98-7)[11][12]

Chapter 1: Core Reactivity and Synthetic Utility
The primary utility of 4-Hydrazinyl-1-methylpiperidine stems from the high nucleophilicity of

the terminal nitrogen atom of the hydrazine group. This makes it an excellent synthon for

forming new carbon-nitrogen and nitrogen-nitrogen bonds, most notably through condensation

reactions with carbonyl compounds to form hydrazones.

Causality of Experimental Choice: The formation of a hydrazone is often the critical first step in

a multi-step synthesis. This reaction is typically robust, high-yielding, and proceeds under mild

conditions. The resulting hydrazone is not merely a stable product but a versatile intermediate.

The C=N double bond and the remaining N-H group provide reactive handles for subsequent

intramolecular or intermolecular cyclization reactions, which are the gateway to creating

complex heterocyclic systems.[13]
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Reactants

Product4-Hydrazinyl-1-methylpiperidine

Hydrazone Intermediate

 Condensation
(-H₂O)

Aldehyde or Ketone
(R1-CO-R2)

Start: 4-Hydrazinyl-1-methylpiperidine
+ Substituted 1,3-Diketone

Step 1: Condensation Reaction
(Formation of Hydrazone Intermediate)

Step 2: Intramolecular Cyclization
& Dehydration

Step 3: Purification
(Column Chromatography)

Product: 1-(1-methylpiperidin-4-yl)-pyrazole
Derivative

Step 4: Structural Confirmation
(NMR, LC-MS, HRMS)
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Synthesis Phase

Screening Phase

Optimization Phase

Synthesize Hydrazone Library
(Varying R-CHO)

Purify & Characterize
(HPLC, NMR, MS)

In Vitro Biological Screen
(e.g., Cancer Cell Lines)

Identify 'Hit' Compounds

Establish Structure-Activity
Relationship (SAR)

Synthesize Focused Analogs
(Lead Optimization)

Identify Lead Compound

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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